(3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidin-1-yl)(3-(1H-pyrazol-1-yl)phenyl)methanone

• IUPAC Name: [3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidin-1-yl]-(3-pyrazol-1-ylphenyl)methanone
• InChI: InChI=1S/C22H19N5O2/c28-22(17-8-4-9-18(12-17)27-11-5-10-24-27)26-13-19(16-6-2-1-3-7-16)20(14-26)21-23-15-29-25-21/h1-12,15,19-20H,13-14H2
• InChI Key: BNYOFPSDKYXUHY-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(CN1C(=O)C2=CC(=CC=C2)N3C=CC=N3)C4=NOC=N4)C5=CC=CC=C5
• Molecular Formula: C22H19N5O2
• Molecular Weight: 385.4 g/mol
• CAS No.: 2034374-51-9

Description

(3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidin-1-yl)(3-(1H-pyrazol-1-yl)phenyl)methanone is a useful research compound. Its molecular formula is C22H19N5O2 and its molecular weight is 385.427. The purity is usually 95%.
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Mechanism of Action

Target of action

Compounds containing 1,2,4-oxadiazole and pyrazole moieties have been reported to exhibit a broad range of biological activities . They are often involved in interactions with various enzymes and receptors, but the specific targets would depend on the exact structure and functional groups of the compound.

Mode of action

The mode of action of such compounds could involve binding to their targets and modulating their activity. The 1,2,4-oxadiazole and pyrazole moieties might be involved in key interactions with the target, but the specifics would depend on the exact nature of the target and the compound .

Biochemical pathways

The affected pathways would depend on the specific targets of the compound. Compounds with similar structures have been reported to be involved in a variety of pathways, including those related to inflammation, cancer, and microbial infections .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of the compound would depend on its exact structure. Factors such as its size, polarity, and the presence of specific functional groups would influence its bioavailability and distribution within the body .

Result of action

The molecular and cellular effects of the compound’s action would depend on its specific targets and mode of action. This could range from modulation of enzyme activity to alteration of cell signaling pathways .

Action environment

Environmental factors such as pH, temperature, and the presence of other molecules could influence the compound’s action, efficacy, and stability. The compound’s structure and chemical properties would determine its sensitivity to these factors .